Cas no 1212975-55-7 ((1R)-5-methyl-2,3-dihydro-1h-inden-1-amine)

• Product Name: (1R)-5-methyl-2,3-dihydro-1h-inden-1-amine
• CAS No: 1212975-55-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 2184366
• PubChem ID: 28373914
• Update Time: 2023-08-30

(1R)-5-methyl-2,3-dihydro-1h-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-5-methyl-2,3-dihydro-1h-inden-1-amine
• N10990
• MFCD07373908
• SCHEMBL12052376
• AKOS006284348
• (R)-5-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (R)-5-METHYL-INDAN-1-YLAMINE
• 1212975-55-7

• Inchi： 1S/C10H13N/c1-7-2-4-9-8(6-7)3-5-10(9)11/h2,4,6,10H,3,5,11H2,1H3/t10-/m1/s1
• InChI Key： GPCQIJHZALEOMP-SNVBAGLBSA-N
• SMILES： N[C@H]1C2C=CC(C)=CC=2CC1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų